ethyl 2-(5-fluoro-1H-indazol-3-yl)acetate
Overview
Description
Ethyl 2-(5-fluoro-1H-indazol-3-yl)acetate, also known as EFIA, is a synthetic compound with a molecular weight of 222.22 g/mol . It belongs to the class of indazole derivatives, which are widely studied in the field of medicinal chemistry due to their potential applications as therapeutic agents.
Physical And Chemical Properties Analysis
This compound has a molecular weight of 222.22 . Other physical and chemical properties are not explicitly mentioned in the search results.Scientific Research Applications
Synthesis and Characterization
Ethyl 2-(5-fluoro-1H-indazol-3-yl)acetate is used in the synthesis of novel compounds through efficient methodologies. For instance, it serves as a precursor in the synthesis of new 3-heteroaryl N-1-functionalized indazoles, achieved through palladium cross-coupling reactions. This method demonstrates the compound's role in creating diverse indazole derivatives with potential applications in various fields, including medicinal chemistry (A. Fraile et al., 2011).
Chemical Reactions and Mechanisms
Research has explored the reactions between this compound and other chemical agents. For example, studies have investigated the outcomes of reactions between 1H-indazol-3-ol and ethyl chloroacetate, leading to the isolation and identification of various esters and acids. These studies provide insights into the mechanisms of ring enlargement and the formation of different chemical structures, contributing to a deeper understanding of chemical synthesis processes (M. Bonanomi & G. Palazzo, 1977).
Biological Activity Studies
The compound is also utilized in the synthesis of derivatives for biological activity studies. For example, nickel ferrite nanoparticles have been used as catalysts in the synthesis of 4-aryl benzelidene-2-((5-fluoro-1H-indol-1-yl)methyl)oxazol-5(4H)-one derivatives from ethyl 2-(5-fluoro-1H-indol-1-yl)acetate. These derivatives were then evaluated for their anti-oxidant and anti-microbial activities, highlighting the compound's utility in developing new bioactive molecules (T. N. Rao et al., 2019).
Coordination Polymers and Crystal Structure
This compound has been used in the synthesis of coordination polymers and the study of crystal structures. For instance, its derivatives have been involved in the formation of tetranuclear Zn(II) and mononuclear Ni(II) based coordination polymers, showcasing its role in the development of complex inorganic structures with potential applications in material science and catalysis (Bin Hu et al., 2016).
Safety and Hazards
Mechanism of Action
Target of Action
Ethyl 2-(5-fluoro-1H-indazol-3-yl)acetate is a derivative of indazole, a heterocyclic compound . Indazole derivatives have been found to bind with high affinity to multiple receptors . .
Mode of Action
Indazole derivatives are known to interact with their targets, leading to various biological activities .
Biochemical Pathways
Indazole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Result of Action
Indazole derivatives are known to exhibit various biological activities .
Properties
IUPAC Name |
ethyl 2-(5-fluoro-2H-indazol-3-yl)acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11FN2O2/c1-2-16-11(15)6-10-8-5-7(12)3-4-9(8)13-14-10/h3-5H,2,6H2,1H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RLQKHYIJSNFESC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=C2C=C(C=CC2=NN1)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11FN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001289500 |
Source
|
| Record name | Ethyl 5-fluoro-1H-indazole-3-acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001289500 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
885271-93-2 |
Source
|
| Record name | Ethyl 5-fluoro-1H-indazole-3-acetate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=885271-93-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 5-fluoro-1H-indazole-3-acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001289500 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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